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Compound of Interest

Compound Name: AR 231453

Cat. No.: B7887023

For research, scientific, and drug development professionals.

Introduction

AR231453 is a potent and selective agonist for the G protein-coupled receptor 119 (GPR119)
[1][2]. GPR119 is expressed in pancreatic 3-cells and intestinal L-cells[3]. Activation of GPR119
in intestinal L-cells stimulates the secretion of Glucagon-Like Peptide-1 (GLP-1), a key incretin
hormone that enhances glucose-dependent insulin release[3][4]. Consequently, AR231453 has
been investigated as a potential therapeutic agent for type 2 diabetes. Accurate measurement
of plasma GLP-1 levels following administration of AR231453 is crucial for evaluating its
pharmacodynamic effects. This document provides a detailed protocol for the quantification of
total or active GLP-1 in plasma samples using a commercially available sandwich Enzyme-
Linked Immunosorbent Assay (ELISA) kit.

GPR119 Signaling Pathway

The diagram below illustrates the signaling cascade initiated by AR231453 binding to GPR119
on intestinal L-cells, leading to the secretion of GLP-1.
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GPR119 Signaling Pathway for GLP-1 Secretion
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General Sandwich ELISA Workflow for GLP-1 Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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